Cas no 2229332-63-0 (4-(4-amino-1-methyl-1H-pyrazol-5-yl)-2-ethoxyphenol)

• Product Name: 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-2-ethoxyphenol
• CAS No: 2229332-63-0
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 5835487
• PubChem ID: 165616607
• Update Time: 2025-07-17

4-(4-amino-1-methyl-1H-pyrazol-5-yl)-2-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-2-ethoxyphenol
• EN300-1820890
• 2229332-63-0

• Inchi： 1S/C12H15N3O2/c1-3-17-11-6-8(4-5-10(11)16)12-9(13)7-14-15(12)2/h4-7,16H,3,13H2,1-2H3
• InChI Key： AQCLUCOHOCYIED-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)C1=C(C=NN1C)N)O

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.3Ų

Additional information on 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-2-ethoxyphenol

Research Brief on 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-2-ethoxyphenol (CAS: 2229332-63-0) in Chemical Biology and Pharmaceutical Applications

The compound 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-2-ethoxyphenol (CAS: 2229332-63-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole-phenol hybrid structure, exhibits promising biological activities, particularly in the context of kinase inhibition and anti-inflammatory applications. Recent studies have explored its potential as a lead compound for the development of novel therapeutics targeting various diseases, including cancer and autoimmune disorders.

One of the key areas of investigation has been the compound's interaction with specific kinase pathways. Preliminary in vitro studies have demonstrated that 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-2-ethoxyphenol exhibits selective inhibition against certain tyrosine kinases, which are often implicated in tumor proliferation and metastasis. The compound's ability to modulate these pathways suggests its potential as a targeted therapy for cancers with dysregulated kinase activity. Furthermore, its relatively low cytotoxicity in normal cell lines enhances its appeal as a candidate for further development.

In addition to its kinase inhibitory properties, recent research has highlighted the compound's anti-inflammatory effects. Studies utilizing murine models of inflammation have shown that 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-2-ethoxyphenol can significantly reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings position the compound as a potential therapeutic agent for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The exact mechanism of action is still under investigation, but early data suggest involvement in the NF-κB signaling pathway.

The synthesis and optimization of 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-2-ethoxyphenol have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic properties, such as enhanced solubility and bioavailability. Structure-activity relationship (SAR) studies have identified key functional groups that contribute to the compound's biological activity, providing valuable insights for future drug design efforts.

Despite these promising findings, challenges remain in the development of 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-2-ethoxyphenol as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in subsequent studies. However, the compound's unique chemical structure and demonstrated biological activities make it a compelling subject for ongoing research in the chemical biology and pharmaceutical fields.

In conclusion, 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-2-ethoxyphenol (CAS: 2229332-63-0) represents a promising candidate for further investigation in drug discovery and development. Its dual functionality as a kinase inhibitor and anti-inflammatory agent, combined with recent advances in synthetic optimization, positions it as a valuable tool for understanding disease mechanisms and developing targeted therapies. Future research should focus on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and evaluating its efficacy in preclinical models.